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Compound of Interest

Compound Name: 2,5-Dimethylterephthalonitrile

Cat. No.: B047689

Application Notes and Protocols for 2,5-
Dimethylterephthalonitrile

For: Researchers, scientists, and drug development professionals

Introduction

This document provides detailed procedures for the safe handling and storage of 2,5-
Dimethylterephthalonitrile. Adherence to these guidelines is crucial to ensure personnel
safety and maintain the integrity of the compound for research and development purposes.
This compound is a white to off-white solid and may form combustible dust concentrations in
air.[1] It is harmful if swallowed, in contact with skin, or if inhaled.[2]

Hazard Identification and Classification
2,5-Dimethylterephthalonitrile is classified as hazardous. Key hazard statements include:
e H302: Harmful if swallowed.[2]

e H312: Harmful in contact with skin.[2]

e H332: Harmful if inhaled.[2]

e H315: Causes skin irritation.[1]
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e H319: Causes serious eye irritation.[1]
e H335: May cause respiratory irritation.[1]

It is crucial to handle this chemical with appropriate personal protective equipment and in a
well-ventilated area.[3]

Quantitative Data Summary

The following table summarizes the key quantitative data for 2,5-Dimethylterephthalonitrile.

Property Value Reference
Molecular Formula C1oHsN2 [4]
Molecular Weight 156.19 g/mol

Melting Point 212 °C [2]

Boiling Point 337.5 £ 30.0 °C (Predicted) [2]

Density 1.09 + 0.1 g/cm? (Predicted) [2]

Flash Point 146°C (Closed Cup) [5]
Autoignition Temperature 555°C [5]

First-Aid Measures

In case of exposure, follow these first-aid measures immediately:

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[3][5]

» In Case of Skin Contact: Immediately wash the skin with plenty of soap and water.[3]
Remove contaminated clothing and wash it before reuse.[2] If skin irritation persists, consult
a physician.[1]

e In Case of Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at
least 15 minutes.[1] Remove contact lenses, if present and easy to do. Continue rinsing. Get

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB23137~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2005:08:04~~Terephthalonitrile~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB23137~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2005:08:04~~Terephthalonitrile~~
https://www.sigmaaldrich.com/SG/en/sds/usp/1076352
https://www.benchchem.com/product/b047689?utm_src=pdf-body
https://www.lgcstandards.com/DE/en/2-5-Dimethylterephthalonitrile/p/TRC-D476580?queryID=f83d53cfabf88871602fb00da7812fc9
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB7209060.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB7209060.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB7209060.htm
https://www.spectrumchemical.com/media/sds/D2236_MSDS.pdf
https://www.spectrumchemical.com/media/sds/D2236_MSDS.pdf
https://www.sigmaaldrich.com/SG/en/sds/usp/1076352
https://www.spectrumchemical.com/media/sds/D2236_MSDS.pdf
https://www.sigmaaldrich.com/SG/en/sds/usp/1076352
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB7209060.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB23137~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2005:08:04~~Terephthalonitrile~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB23137~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2005:08:04~~Terephthalonitrile~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

medical attention.

« |If Swallowed: Rinse mouth with water.[3] Do NOT induce vomiting.[5] Never give anything by
mouth to an unconscious person. Call a POISON CENTER or doctor/physician if you feel
unwell.[2][3]

Experimental Protocol: Preparation of a Stock
Solution

This protocol details the steps for safely preparing a stock solution of 2,5-
Dimethylterephthalonitrile.

5.1. Materials:

¢ 2,5-Dimethylterephthalonitrile powder

e Anhydrous DMSO (or other suitable solvent)
e Analytical balance

» Weighing paper

e Spatula

o Volumetric flask with stopper

e Fume hood

Personal Protective Equipment (PPE): safety goggles, lab coat, nitrile gloves.

5.2. Procedure:

o Preparation: Don all required PPE. Perform all operations within a certified chemical fume
hood.

e Weighing: Tare the analytical balance with a piece of weighing paper. Carefully weigh the
desired amount of 2,5-Dimethylterephthalonitrile using a clean spatula.
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» Transfer: Gently transfer the weighed powder into the volumetric flask.

e Dissolution: Add a small amount of the solvent to the flask to dissolve the powder. Swirl
gently to mix.

 Dilution: Once the solid is fully dissolved, add the solvent up to the calibration mark on the
volumetric flask.

e Mixing: Stopper the flask and invert it several times to ensure the solution is homogeneous.

o Labeling: Clearly label the flask with the compound name, concentration, solvent, and date
of preparation.

o Storage: Store the stock solution in a tightly sealed container in a cool, dry, and well-
ventilated area, away from incompatible materials such as strong oxidizing agents, strong
acids, and strong bases.[6]

Safe Handling and Storage Workflow

The following diagram illustrates the standard workflow for the safe handling and storage of
2,5-Dimethylterephthalonitrile.
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Caption: Workflow for safe handling and storage of chemicals.
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Spill and Emergency Procedures

In the event of a spill, evacuate the area. For small spills, use appropriate tools to put the
spilled solid in a convenient waste disposal container.[5] Avoid generating dust.[3] Clean the
spill area with water and dispose of the cleaning materials in a designated waste container. For
large spills, contact your institution's environmental health and safety department. Ensure
adequate ventilation.

Fire-Fighting Measures

2,5-Dimethylterephthalonitrile may be combustible at high temperatures.[5]

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[1][6]

o Unsuitable Extinguishing Media: Do not use a water jet.[5]

e Hazardous Combustion Products: Combustion may produce carbon oxides (CO, CO2) and
nitrogen oxides (NOx).[3][5]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2,5-Dimethylterephthalonitrile:
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[6]

o Skin Protection: Wear a lab coat and chemical-resistant gloves (e.g., nitrile).

o Respiratory Protection: If handling large quantities or if dust is generated, use a NIOSH-
approved respirator.[5]

Disposal Considerations

Dispose of waste material in accordance with local, state, and federal regulations. Do not allow
the chemical to enter drains or waterways.[3] Contaminated packaging should be disposed of
in the same manner as the chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact
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© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

